Cas no 1963389-15-2 (2-benzoyl-6-bromo-4-chloro-3-fluorophenol)

• Product Name: 2-benzoyl-6-bromo-4-chloro-3-fluorophenol
• CAS No: 1963389-15-2
• MF: C₁₃H₇BrClFO₂
• MW: 329.548885583878
• CID: 6587071
• PubChem ID: 108127978
• Update Time: 2024-01-10

2-benzoyl-6-bromo-4-chloro-3-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 2-benzoyl-6-bromo-4-chloro-3-fluorophenol
• 1963389-15-2
• EN300-1276606

• Inchi： 1S/C13H7BrClFO2/c14-8-6-9(15)11(16)10(13(8)18)12(17)7-4-2-1-3-5-7/h1-6,18H
• InChI Key： KMQBSQMDXNYLED-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(=C1O)C(C1C=CC=CC=1)=O)F)Cl

Computed Properties

• Exact Mass: 327.93020g/mol
• Monoisotopic Mass: 327.93020g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones